Isopropyl myristate
Isopropyl myristate
Isopropyl myristate is a moisturizer with polar characteristics used in cosmetics and topical medical preparations to ameliorate the skin absorption. Isopropyl myristate has been largely studied and impulsed as a skin penetration enhancer. At the moment the primary usage for which isopropyl myristate is formally indicated is as the active ingredient in a non-prescription pediculicide rinse.
, also known as estergel or bisomel, belongs to the class of organic compounds known as fatty acid esters. These are carboxylic ester derivatives of a fatty acid. Thus, is considered to be a fatty ester lipid molecule. exists as a liquid and is considered to be practically insoluble (in water) and relatively neutral. has been detected in multiple biofluids, such as saliva and urine. Within the cell, is primarily located in the membrane (predicted from logP) and cytoplasm. has a faint, cinnamon, and fatty taste.
Isopropyl tetradecanoate is a fatty acid ester.
, also known as estergel or bisomel, belongs to the class of organic compounds known as fatty acid esters. These are carboxylic ester derivatives of a fatty acid. Thus, is considered to be a fatty ester lipid molecule. exists as a liquid and is considered to be practically insoluble (in water) and relatively neutral. has been detected in multiple biofluids, such as saliva and urine. Within the cell, is primarily located in the membrane (predicted from logP) and cytoplasm. has a faint, cinnamon, and fatty taste.
Isopropyl tetradecanoate is a fatty acid ester.
Brand Name:
Vulcanchem
CAS No.:
1405-98-7
VCID:
VC20962228
InChI:
InChI=1S/C17H34O2/c1-4-5-6-7-8-9-10-11-12-13-14-15-17(18)19-16(2)3/h16H,4-15H2,1-3H3
SMILES:
CCCCCCCCCCCCCC(=O)OC(C)C
Molecular Formula:
C17H34O2
Molecular Weight:
270.5 g/mol
Isopropyl myristate
CAS No.: 1405-98-7
Cat. No.: VC20962228
Molecular Formula: C17H34O2
Molecular Weight: 270.5 g/mol
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Specification
| Description | Isopropyl myristate is a moisturizer with polar characteristics used in cosmetics and topical medical preparations to ameliorate the skin absorption. Isopropyl myristate has been largely studied and impulsed as a skin penetration enhancer. At the moment the primary usage for which isopropyl myristate is formally indicated is as the active ingredient in a non-prescription pediculicide rinse. , also known as estergel or bisomel, belongs to the class of organic compounds known as fatty acid esters. These are carboxylic ester derivatives of a fatty acid. Thus, is considered to be a fatty ester lipid molecule. exists as a liquid and is considered to be practically insoluble (in water) and relatively neutral. has been detected in multiple biofluids, such as saliva and urine. Within the cell, is primarily located in the membrane (predicted from logP) and cytoplasm. has a faint, cinnamon, and fatty taste. Isopropyl tetradecanoate is a fatty acid ester. |
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| CAS No. | 1405-98-7 |
| Molecular Formula | C17H34O2 |
| Molecular Weight | 270.5 g/mol |
| IUPAC Name | propan-2-yl tetradecanoate |
| Standard InChI | InChI=1S/C17H34O2/c1-4-5-6-7-8-9-10-11-12-13-14-15-17(18)19-16(2)3/h16H,4-15H2,1-3H3 |
| Standard InChI Key | AXISYYRBXTVTFY-UHFFFAOYSA-N |
| Impurities | The commercial product may contain small amounts of esters of palmitic and other saturated fatty acids. Myristic acid and other free fatty acids are present at a maximum concentration of 1.0%, and unsponifiable material is present at a maximum concentration of 0.2%. There are no known dilutents, solvents, or adhesives present. |
| SMILES | CCCCCCCCCCCCCC(=O)OC(C)C |
| Canonical SMILES | CCCCCCCCCCCCCC(=O)OC(C)C |
| Boiling Point | 588 K (315 °C) at 760 mm Hg |
| Colorform | Liquid of low viscosity Colorless oil |
| Melting Point | 3.0 °C 3 °C Approximately 3 °C 3°C |
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